Cas no 147283-85-0 (methyl 2-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)acetate)

• Product Name: methyl 2-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)acetate
• CAS No: 147283-85-0
• MF: C₁₀H₉F₃O₅S
• MW: 298.235672712326
• CID: 2918859
• PubChem ID: 10542066
• Update Time: 2025-04-21

methyl 2-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)acetate
• Methyl 2-{4-[(trifluoromethyl)sulfonyloxy]phenyl}acetate
• 147283-85-0
• SCHEMBL6296930
• DB-085614
• (4-Trifluoromethanesulfonyloxy-phenyl)-acetic acid methyl ester

• Inchi： 1S/C10H9F3O5S/c1-17-9(14)6-7-2-4-8(5-3-7)18-19(15,16)10(11,12)13/h2-5H,6H2,1H3
• InChI Key： VCTILVYWXPEVHY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 298.01200
• Monoisotopic Mass: 298.01227904Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.05000
• LogP: 2.71130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds